Cas no 1098351-44-0 (4-Fluoro-1-benzothiophene-2-carbohydrazide)

• Product Name: 4-Fluoro-1-benzothiophene-2-carbohydrazide
• CAS No: 1098351-44-0
• MF: C₉H₇FN₂OS
• MW: 210.228083848953
• MDL: MFCD11643395
• CID: 2144008
• Update Time: 2025-05-20

4-Fluoro-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-fluorobenzo[b]thiophene-2-carbohydrazide
• 4-Fluoro-1-benzothiophene-2-carbohydrazide
• SBB094339
• 4-fluoro-1-benzo[b]thiophene-2-carbohydrazide

• MDL： MFCD11643395
• Inchi： 1S/C9H7FN2OS/c10-6-2-1-3-7-5(6)4-8(14-7)9(13)12-11/h1-4H,11H2,(H,12,13)
• InChI Key： YXEUMNSKDDRVCI-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2C(=CC=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 83.4

Experimental Properties

• Melting Point: 196-198°

4-Fluoro-1-benzothiophene-2-carbohydrazide Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-Fluoro-1-benzothiophene-2-carbohydrazide

Introduction to 4-Fluoro-1-benzothiophene-2-carbohydrazide (CAS No. 1098351-44-0)

4-Fluoro-1-benzothiophene-2-carbohydrazide, identified by the chemical identifier CAS No. 1098351-44-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a fluorine atom at the 4-position and a carbohydrazide functional group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzothiophene core is a prominent motif in many bioactive natural products and synthetic drugs, contributing to its utility in medicinal chemistry. The fluoro-substituent enhances the metabolic stability and binding affinity of the molecule, while the carbohydrazide group provides a site for further chemical modification, enabling the synthesis of more complex derivatives. These features make 4-fluoro-1-benzothiophene-2-carbohydrazide a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural framework of 4-fluoro-1-benzothiophene-2-carbohydrazide aligns well with this trend, as it offers multiple opportunities for functionalization to develop targeted therapies. For instance, studies have demonstrated its potential in modulating enzyme activity and interacting with biological receptors, which are critical steps in drug action.

One of the most compelling aspects of 4-fluoro-1-benzothiophene-2-carbohydrazide is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to develop derivatives with enhanced pharmacological properties. For example, modifications at the carbohydrazide position have led to compounds with improved solubility and bioavailability, which are essential for clinical efficacy. Similarly, fluorination strategies have been employed to optimize metabolic profiles and reduce off-target effects.

The fluorine atom at the 4-position of 4-fluoro-1-benzothiophene-2-carbohydrazide plays a crucial role in determining its biological activity. Fluorine substitution is a well-established strategy in drug design, as it can influence both electronic and steric properties of molecules. This has been particularly evident in the development of antiviral and anticancer agents, where fluorinated benzothiophenes have shown remarkable efficacy. The incorporation of fluorine into this scaffold not only enhances binding affinity but also improves resistance profiles against degradation pathways.

Recent advances in computational chemistry have further accelerated the exploration of 4-fluoro-1-benzothiophene-2-carbohydrazide as a lead compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring that promising candidates are thoroughly evaluated before moving into preclinical development.

The carbohydrazide group in 4-fluoro-1-benzothiophene-2-carbohydrazide offers another layer of versatility for drug design. Carbohydrazides are known for their ability to form stable adducts with various biological molecules, making them useful in developing chelating agents and prodrugs. This functionality has been exploited to create compounds with targeted delivery systems, where the carbohydrazide moiety can be selectively cleaved under specific physiological conditions.

In conclusion, 4-fluoro-1-benzothiophene-2-carbohydrazide (CAS No. 1098351-44-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a benzothiophene core, fluoro-substitution, and carbohydrazide functionality makes it an attractive scaffold for developing novel drugs. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in addressing unmet medical needs.